Cas no 2228201-87-2 (2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluoroethan-1-amine
• CAS No: 2228201-87-2
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6615586
• PubChem ID: 165855798
• Update Time: 2025-05-24

2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluoroethan-1-amine
• EN300-1956122
• 2228201-87-2

• Inchi： 1S/C10H11F2NO2/c11-10(12,6-13)7-2-1-3-8-9(7)15-5-4-14-8/h1-3H,4-6,13H2
• InChI Key： MVFRNVKPMSNAQF-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=CC=CC2=C1OCCO2)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluoroethan-1-amine

Introduction to 2-(2,3-Dihydro-1,4-Benzodioxin-5-yl)-2,2-Difluoroethan-1-Amine

2-(2,3-Dihydro-1,4-Benzodioxin-5-yl)-2,2-Difluoroethan-1-Amine is a compound with the CAS registry number No 2228201-87-2. This compound belongs to the class of organic compounds known as amines, specifically featuring a secondary amine functional group. The structure of this compound consists of a benzodioxin ring system fused with a dihydro ring, substituted at the 5-position with a difluoroethylamine group. This unique structure endows the compound with distinct chemical and physical properties, making it a subject of interest in various research and industrial applications.

The benzodioxin moiety in No 2-(2,3-Dihydro-1,4-Benzodioxin-5-yl)- derivatives is known for its stability and aromaticity, which contributes to the overall stability of the molecule. The presence of two fluorine atoms on the ethyl group attached to the amine further enhances the compound's electronic properties and reactivity. Recent studies have highlighted the potential of such compounds in drug discovery, particularly in targeting specific enzymes and receptors due to their unique pharmacokinetic profiles.

One of the most notable applications of No 2-(2,3-Dihydro-1,4-Benzodioxin-5-yl)- derivatives is in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in various disease pathways such as cancer and inflammatory disorders.

In addition to its pharmacological applications, No 2-(2,3-Dihydro-1,4-Benzodioxin-5-yl)- has also been investigated for its potential use in materials science. Its rigid structure and aromaticity make it a candidate for designing advanced materials with tailored electronic properties. Recent advancements in nanotechnology have seen researchers incorporating such compounds into self-assembling monolayers and nanocomposites.

The synthesis of No 2-(2,3-Dihydro-1,4-Benzodioxin-5-yl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as Suzuki coupling and nucleophilic substitution have been employed to construct the complex molecular architecture of this compound. The development of efficient synthetic routes has been a focus area for chemists aiming to scale up production for industrial applications.

From an environmental standpoint, understanding the fate and transport of No 2-(2,3-Dihydro-1,4-Benzodioxin- derivatives in natural systems is crucial for assessing their potential impact on ecosystems. Studies have shown that these compounds exhibit moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed.

In conclusion, No is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in fields ranging from pharmaceuticals to materials science.